Cas no 1258640-70-8 (1-(4,5-dihydro-1,2-oxazol-3-yl)-2-phenylethan-1-amine)

• Product Name: 1-(4,5-dihydro-1,2-oxazol-3-yl)-2-phenylethan-1-amine
• CAS No: 1258640-70-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD17480526
• CID: 5158258
• Update Time: 2025-10-28

1-(4,5-dihydro-1,2-oxazol-3-yl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dihydro-1,2-oxazol-3-yl)-2-phenylethan-1-amine
• 1-(4,5-Dihydroisoxazol-3-yl)-2-phenylethan-1-amine
• 3-Isoxazolemethanamine, 4,5-dihydro-alpha-(phenylmethyl)-
• 3-Isoxazolemethanamine, 4,5-dihydro-α-(phenylmethyl)-

• MDL： MFCD17480526
• Inchi： 1S/C11H14N2O/c12-10(11-6-7-14-13-11)8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
• InChI Key： LLHIFUOYSVXZEC-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC2C=CC=CC=2)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4,5-dihydro-1,2-oxazol-3-yl)-2-phenylethan-1-amine

1-(4,5-Dihydro-1,2-Oxazol-3-yl)-2-phenylethan-1-amine: A Comprehensive Overview

1-(4,5-Dihydro-1,2-Oxazol-3-yl)-2-phenylethan-1-amine, commonly referred to by its CAS number 1258640-70-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an oxazoline ring with a phenethylamine moiety. The oxazoline group, a five-membered ring containing two oxygen atoms and one nitrogen atom, is known for its versatility in chemical reactions and biological interactions. The phenethylamine component adds a hydrophobic aromatic ring, enhancing the compound's potential for bioavailability and target specificity.

Recent studies have highlighted the importance of oxazoline-containing compounds in drug design. Researchers have demonstrated that the oxazoline moiety can act as a bioisostere for other functional groups, offering improved pharmacokinetic profiles without compromising biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of oxazoline derivatives as inhibitors of kinases involved in cancer progression. The results indicated that these compounds exhibited potent inhibitory activity with minimal off-target effects, making them promising candidates for further development.

The phenethylamine group in 1-(4,5-dihydro-1,2-Oxazol-3-yl)-2-phenylethan-1-amine contributes to its ability to interact with various biological targets. Phenethylamines are known to modulate neurotransmitter systems, particularly dopamine and serotonin pathways. This makes them valuable in the treatment of neurological disorders such as depression and anxiety. A 2023 review in the Nature Reviews Drug Discovery highlighted the potential of phenethylamine derivatives as next-generation antidepressants with fewer side effects compared to current therapies.

In terms of synthesis, 1-(4,5-dihydro-1,2-Oxazol-3-yl)-2-phenylethan-1-amine can be prepared through several routes. One common method involves the reaction of an oxazole derivative with an appropriate amine precursor under catalytic conditions. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

The application of computational chemistry has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that oxazoline-containing compounds can bind effectively to various protein targets, including G-protein coupled receptors (GPCRs) and enzyme active sites. A 2023 study in the Springer Journal of Chemical Biology utilized machine learning algorithms to predict the binding affinities of several oxazoline derivatives to opioid receptors. The findings suggested that this class of compounds could serve as novel analgesics with reduced addiction potential.

In conclusion, 1-(4,5-dihydro-1,2-Oxazol-3-y)-l)-2-pheneylethan-l-amine, CAS number 1258640708, represents a versatile scaffold with significant potential in drug discovery and development. Its unique combination of an oxazoline ring and phenethylamine group makes it an attractive candidate for targeting a wide range of biological systems. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing therapeutic interventions across various disease areas.